2-Chloro-5-dimethylaminobenzyl chloride

• Molecular Formula: C9H11Cl2N
• Molecular Weight: 204.09 g/mol
• IUPAC Name: 4-chloro-3-(chloromethyl)-N,N-dimethylaniline
• InChI: InChI=1S/C9H11Cl2N/c1-12(2)8-3-4-9(11)7(5-8)6-10/h3-5H,6H2,1-2H3
• InChI Key: DGXOKCBGJSIGHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)Cl)CCl

Description

2-Chloro-5-dimethylaminobenzyl chloride is a useful research compound. Its molecular formula is C9H11Cl2N and its molecular weight is 204.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

23.8 g of N-chlorosuccinimide provided in 600 ml of absolute methylene chloride is cooled to 0° C. and is slowly mixed with 15.6 ml of dimethyl sulfide. Thereafter the suspension thus produced is cooled to -30° C. and carefully mixed with 20 g of 2-chloro-5-dimethylaminobenzyl alcohol. The reaction mixture is then warmed to 0° C. and stirred at this temperature for 3 hours. Thereafter the mixture is diluted with methylene chloride and poured into ice water. The organic phase is separated, washed with saturated sodium chloride solution, dried over sodium sulfate solution and concentrated in vacuo. The residue is chromatographed with hexane over aluminum oxide (neutral, stage III). A yield of 17.2 g of 2-chloro-5-dimethylaminobenzyl chloride is obtained.